Fipronil amide

Description

Fipronil amide is a chemical species related to fipronil, a broad-spectrum insecticide belonging to the phenylpyrazole family . Fipronil's primary mechanism involves disrupting the central nervous system of insects by blocking the gamma-aminobutyric acid (GABA) regulated chloride channels . Registered for use since 1996, fipronil is applied in both agricultural and non-agricultural settings, including on crops, turf, and in residential and commercial buildings for pest control . It is also used in veterinary medicine to control fleas and ticks on pets .

Fipronil amide is one of the degradation products of fipronil . Studies show that fipronil amide, along with other degradation products such as fipronil desulfinyl, fipronil sulfide and fipronil sulfone, also possess insecticidal properties . For example, fipronil-desulfinyl and fipronil-amide had LC50s of 62.7 nM (29.7 mg/L) and 121.6 nM (57.5 mg/L), respectively, to the larvae of Aedes aegypti .

Fipronil's uses are wide-ranging, from insecticidal seed dressings and sprays to cockroach and ant baits . However, the Australian Pesticides and Veterinary Medicines Authority (APVMA) has reviewed fipronil due to reports of adverse effects, including skin reactions in humans and neurological signs and deaths in animals . Likewise, the US Environmental Protection Agency (EPA) assesses potential risks to human health from occupational and residential exposure to fipronil .

• CAS No.: 205650-69-7
• Product Name: Fipronil amide
• Molecular Formula: C12H6Cl2F6N4O2S
• Molecular Weight: 455.2 g/mol
• IUPAC Name: 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethylsulfinyl)pyrazole-3-carboxamide
• Standard InChI: InChI=1S/C12H6Cl2F6N4O2S/c13-4-1-3(11(15,16)17)2-5(14)7(4)24-9(21)8(6(23-24)10(22)25)27(26)12(18,19)20/h1-2H,21H2,(H2,22,25)
• Standard InChIKey: OPPWTDFHAFPGOT-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1Cl)N2C(=C(C(=N2)C(=O)N)S(=O)C(F)(F)F)N)Cl)C(F)(F)F
• Canonical SMILES: C1=C(C=C(C(=C1Cl)N2C(=C(C(=N2)C(=O)N)S(=O)C(F)(F)F)N)Cl)C(F)(F)F
• Synonyms: 5-Amino-1-(2,6-dichloro-4-trifluoromethyl phenyl)-4-trifluoromethane-sulfinyl-1H-pyrazole-3-carboxylic acid amide
• PubChem Compound: 9933690
• Last Modified: Aug 15 2023